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Compound of Interest

Compound Name: Decylcyclohexane

Cat. No.: B1669408 Get Quote

Decylcyclohexane, a saturated hydrocarbon, is a molecule of interest in various fields of

chemical research. This guide provides an in-depth look at its nomenclature according to the

International Union of Pure and Applied Chemistry (IUPAC) and its commonly used synonyms.

IUPAC Name
The systematic name for Decylcyclohexane, as defined by IUPAC, is decylcyclohexane[1].

The structure consists of a ten-carbon alkyl chain (a decyl group) attached to a cyclohexane

ring[1].

Synonyms and Identifiers
Decylcyclohexane is also known by several other names and identifiers, which are crucial for

searching chemical databases and literature. These synonyms often arise from different

naming conventions or are used as shorthand in specific contexts.

A comprehensive list of synonyms and identifiers is provided in the table below for clarity and

easy reference.
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Identifier Type Identifier Source

Common Synonyms 1-Cyclohexyldecane[1][2][3][4]
PubChem, SCBT, Cheméo,

NIST

n-Decylcyclohexane[1][3][4][5]
PubChem, Cheméo, NIST,

ChemWhat

Cyclohexane, decyl-[1][3][4] PubChem, Cheméo, NIST

Decane, 1-cyclohexyl-[3][4] Cheméo, NIST

CAS Registry Number 1795-16-0[1][4] CAS, NIST

Molecular Formula C16H32[1][2][4] PubChem, SCBT, NIST

Molecular Weight 224.43 g/mol [2] SCBT

InChIKey
STWFZICHPLEOIC-

UHFFFAOYSA-N[1][4]
PubChem, NIST

UNII 7X5R5EE4ST[1] FDA GSRS

Logical Relationship of Nomenclature
The various names for this compound all describe the same molecular structure, albeit from

slightly different perspectives, as illustrated by the following diagram.
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Nomenclature describing the same molecular structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Decylcyclohexane | C16H32 | CID 15713 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. scbt.com [scbt.com]

3. Cyclohexane, decyl- (CAS 1795-16-0) - Chemical & Physical Properties by Cheméo
[chemeo.com]

4. Cyclohexane, decyl- [webbook.nist.gov]

5. chemwhat.com [chemwhat.com]

To cite this document: BenchChem. [Decylcyclohexane: Nomenclature and Chemical
Identity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669408#iupac-name-and-synonyms-for-
decylcyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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